3-[(4-methylbenzoyl)amino]-N-1,3-thiazol-2-ylbenzamide

• IUPAC Name: 3-[(4-methylbenzoyl)amino]-N-(1,3-thiazol-2-yl)benzamide
• InChI: InChI=1S/C18H15N3O2S/c1-12-5-7-13(8-6-12)16(22)20-15-4-2-3-14(11-15)17(23)21-18-19-9-10-24-18/h2-11H,1H3,(H,20,22)(H,19,21,23)
• InChI Key: HIKSFPNNLJNCIY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC2=CC=CC(=C2)C(=O)NC3=NC=CS3
• Molecular Formula: C18H15N3O2S
• Molecular Weight: 337.4 g/mol

Description

3-[(4-methylbenzoyl)amino]-N-1,3-thiazol-2-ylbenzamide is a chemical compound that belongs to the class of thiazole derivatives. It is a yellow powder that is soluble in dimethyl sulfoxide and dimethylformamide. This compound has gained significant attention in the scientific community due to its potential applications in drug discovery.

Mechanism of Action

The mechanism of action of 3-[(4-methylbenzoyl)amino]-N-1,3-thiazol-2-ylbenzamide involves the inhibition of tubulin polymerization, which is essential for cell division. This results in the arrest of the cell cycle and ultimately leads to cell death.
Biochemical and Physiological Effects:
Studies have shown that this compound induces apoptosis in cancer cells by activating caspase-3 and caspase-9. Additionally, this compound has been shown to inhibit the growth of various bacterial strains, including Staphylococcus aureus and Escherichia coli.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-[(4-methylbenzoyl)amino]-N-1,3-thiazol-2-ylbenzamide in lab experiments is its potent anticancer and antimicrobial activity. However, its low solubility in water and potential toxicity at high concentrations are some of the limitations that need to be considered.

Future Directions

There are several future directions for research on 3-[(4-methylbenzoyl)amino]-N-1,3-thiazol-2-ylbenzamide. One potential area of investigation is the development of new derivatives with improved solubility and reduced toxicity. Additionally, the use of this compound in combination with other anticancer or antimicrobial agents could also be explored. Further studies are also needed to understand the mechanism of action of this compound in greater detail.

Synthesis Methods

The synthesis of 3-[(4-methylbenzoyl)amino]-N-1,3-thiazol-2-ylbenzamide involves the reaction of 2-aminothiazole with 4-methylbenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then reacted with 2-chlorobenzoyl chloride to obtain the final compound.

Scientific Research Applications

3-[(4-methylbenzoyl)amino]-N-1,3-thiazol-2-ylbenzamide has been extensively studied for its potential applications in drug discovery. It has been shown to exhibit significant anticancer activity against various cancer cell lines, including breast, lung, and colon cancer. Additionally, this compound has also been investigated for its potential use as an antimicrobial agent.